Cas no 900514-07-0 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde)

3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde structure
900514-07-0 structure
Product Name:3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
CAS No:900514-07-0
MF:C8H5IN2O
MW:272.042573690414
MDL:MFCD08457789
CID:994529
PubChem ID:329771951
Update Time:2024-10-26

3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-IODO-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBALDEHYDE
    • 3-IODO-7-AZAINDOLE-5-CARBALDEHYDE
    • AK325857
    • PubChem16633
    • 2647AF
    • FCH1388952
    • AB45583
    • A843429
    • 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxaldehyde
    • 3-iodanyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
    • 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde, AldrichCPR
    • 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxaldehyde (ACI)
    • AKOS015853800
    • 900514-07-0
    • SCHEMBL20292802
    • CS-0041249
    • DTXSID60640108
    • DS-11794
    • 3-iodo-1H-pyrrolo[2,3-b]-pyridine-5-carbaldehyde
    • Y10750
    • DB-030130
    • MFCD08457789
    • 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
    • MDL: MFCD08457789
    • Inchi: 1S/C8H5IN2O/c9-7-3-11-8-6(7)1-5(4-12)2-10-8/h1-4H,(H,10,11)
    • InChI Key: DLDQOJMZUSYGSE-UHFFFAOYSA-N
    • SMILES: O=CC1C=C2C(NC=C2I)=NC=1

Computed Properties

  • Exact Mass: 271.94500
  • Monoisotopic Mass: 271.94466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 1.4

Experimental Properties

  • Melting Point: 214-215°C
  • PSA: 45.75000
  • LogP: 1.98000

3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H317
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LA201-1g
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
900514-07-0 97%
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846.0CNY 2021-08-04
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3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
900514-07-0 97%
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106.0CNY 2021-08-04
TRC
I719530-10mg
3-Iodo-1h-pyrrolo[2,3-b]pyridine-5-carbaldehyde
900514-07-0
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$81.00 2023-05-18
TRC
I719530-25mg
3-Iodo-1h-pyrrolo[2,3-b]pyridine-5-carbaldehyde
900514-07-0
25mg
$155.00 2023-05-18
TRC
I719530-50mg
3-Iodo-1h-pyrrolo[2,3-b]pyridine-5-carbaldehyde
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$236.00 2023-05-18
TRC
I719530-100mg
3-Iodo-1h-pyrrolo[2,3-b]pyridine-5-carbaldehyde
900514-07-0
100mg
$333.00 2023-05-18
Alichem
A029188087-250mg
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
900514-07-0 95%
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$192.92 2023-08-31
Alichem
A029188087-1g
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
900514-07-0 95%
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$460.56 2023-08-31
Apollo Scientific
OR953566-100mg
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
900514-07-0 >98%
100mg
£197.00 2025-02-21
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